Cas no 139444-93-2 (2,4,6-Pyrimidinetricarbonitrile, 5-chloro-)

• Product Name: 2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
• CAS No: 139444-93-2
• MF: C₇ClN₅
• MW: 189.561398506165
• CID: 1270219
• PubChem ID: 14984832
• Update Time: 2025-04-20

2,4,6-Pyrimidinetricarbonitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
• 5-chloropyrimidine-2,4,6-tricarbonitrile
• SCHEMBL9617370
• 139444-93-2
• DTXSID50566545

• Inchi： 1S/C7ClN5/c8-7-4(1-9)12-6(3-11)13-5(7)2-10
• InChI Key： GPUVZUFBNCWSQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C#N)N=C1C#N

Computed Properties

• Exact Mass: 188.9844
• Monoisotopic Mass: 188.9842227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 97.15